Cas no 2060030-24-0 ((3-chlorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2060030-24-0
• MDL: MFCD30345144
• CID: 4635487
• PubChem ID: 134690739
• Update Time: 2025-07-14

(3-chlorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30345144

Additional information on (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone

Introduction to (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 2060030-24-0 is a fascinating molecule known as (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone. This chemical entity has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of both chlorophenyl and sulfanone moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the study of sulfanone derivatives has seen considerable growth, primarily due to their broad spectrum of biological activities. Sulfanones are known for their ability to modulate various biological pathways, including inflammation, apoptosis, and cell signaling. The specific substitution pattern in (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone may contribute to its unique pharmacological profile, potentially making it effective against a variety of diseases.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a vital role in numerous metabolic processes. By interacting with specific enzymatic targets, (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone could potentially interfere with disease-causing pathways, offering a novel therapeutic approach. For instance, studies have shown that sulfanone derivatives can inhibit kinases, which are enzymes involved in cell proliferation and survival. The chlorophenyl group in this compound may enhance its binding affinity to these targets, leading to more potent effects.

The ethylimino group in the molecular structure of (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone also contributes to its complexity and functionality. This moiety can participate in hydrogen bonding interactions, which are essential for the compound's binding to biological targets. The ability to form multiple hydrogen bonds can enhance the compound's affinity and selectivity towards specific receptors or enzymes, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. By leveraging these computational tools, scientists have been able to design and optimize sulfanone derivatives like (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone for better pharmacological properties. These studies have not only provided insights into the molecular mechanisms of action but also highlighted the potential of this compound as a lead molecule for drug development.

In addition to its enzymatic interactions, (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone may also exhibit other types of biological activities. For example, sulfanone derivatives have been shown to possess antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders. The chlorophenyl group may contribute to these antioxidant effects by scavenging reactive oxygen species, thereby protecting cells from damage.

The synthesis of (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to access such molecules efficiently. Techniques such as cross-coupling reactions and transition metal catalysis have been instrumental in constructing the desired framework. The development of novel synthetic routes not only facilitates the production of this compound but also provides opportunities for generating analogs with enhanced properties.

The potential applications of (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone extend beyond traditional drug development. It has shown promise as a tool compound in chemical biology research, helping scientists understand complex biological pathways and discover new therapeutic targets. The ability to modulate enzyme activity and other biological processes makes it a valuable asset in studying disease mechanisms and developing innovative treatment strategies.

In conclusion, the compound with CAS number 2060030-24-0, known as (3-chlorophenyl)(ethyl)imino-lambda6-sulfanone, represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a promising candidate for drug discovery and therapeutic development. With ongoing research and advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in addressing various diseases and improving human health.